2-(4-chlorophenoxy)-N-(2-(furan-2-yl)-2-(indolin-1-yl)ethyl)acetamide

• IUPAC Name: 2-(4-chlorophenoxy)-N-[2-(2,3-dihydroindol-1-yl)-2-(furan-2-yl)ethyl]acetamide
• InChI: InChI=1S/C22H21ClN2O3/c23-17-7-9-18(10-8-17)28-15-22(26)24-14-20(21-6-3-13-27-21)25-12-11-16-4-1-2-5-19(16)25/h1-10,13,20H,11-12,14-15H2,(H,24,26)
• InChI Key: BUUTVHSVAZYGDT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C2=CC=CC=C21)C(CNC(=O)COC3=CC=C(C=C3)Cl)C4=CC=CO4
• Molecular Formula: C22H21ClN2O3
• Molecular Weight: 396.9 g/mol

Description

2-(4-chlorophenoxy)-N-(2-(furan-2-yl)-2-(indolin-1-yl)ethyl)acetamide, also known as Compound A, is a novel small molecule that has gained significant attention in the scientific community due to its potential therapeutic applications. The compound has been synthesized using various methods and has been found to exhibit promising biochemical and physiological effects in preclinical studies. In

Scientific Research Applications

Accelerated Ethylene Release in Cotton

Research has indicated that compounds similar to 2-(4-chlorophenoxy)-acetamides, such as 2,4-dichlorophenoxy-acetic acid (2,4-D), stimulate ethylene release in plants like cotton. This effect is associated with the compound's action as a plant growth regulator, highlighting its potential application in agriculture for crop management and growth optimization (Morgan & Hall, 1964).

Anti-inflammatory and Antimicrobial Properties

Another study focused on the synthesis and molecular docking analysis of an indole acetamide derivative, demonstrating its anti-inflammatory properties through in silico modeling. This suggests potential applications in developing new anti-inflammatory drugs. Additionally, the compound's antimicrobial activity was confirmed against various pathogens, indicating its utility in addressing microbial infections (Al-Ostoot et al., 2020).

Antimicrobial and Antifungal Activities

Further research on 2-oxo-3-(arylimino) indolin-1-yl)-N-aryl acetamide derivatives has shown promising antibacterial and antifungal activities. This research underlines the potential of such compounds in developing new antimicrobial agents to combat resistant strains of bacteria and fungi (Debnath & Ganguly, 2015).

Insect Growth Regulation

Ethyl 3-(2-(4-chlorophenoxy)acetamido)propanoate has been synthesized and evaluated as an insect growth regulator, demonstrating effectiveness against Galleria mellonella (wax moth). This suggests potential applications in pest control strategies, particularly as a juvenile hormone mimic that could serve as an environmentally friendly alternative to traditional pesticides (Devi & Awasthi, 2022).